Cas no 1805585-44-7 (Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate)
Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate
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- Inchi: 1S/C11H10ClNO3/c1-2-16-11(15)8-4-3-7(5-13)9(6-14)10(8)12/h3-4,14H,2,6H2,1H3
- InChI Key: QNDGZRALRWXEJH-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OCC)=CC=C(C#N)C=1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: 1.6
- Topological Polar Surface Area: 70.3
Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017735-1g |
Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate |
1805585-44-7 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate
Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate: A Comprehensive Overview
Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate, with the CAS number 1805585-44-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a hydroxymethyl substituent, and both chlorine and cyano functionalities. These features make it a versatile building block for various applications in drug discovery, agrochemicals, and advanced materials.
The synthesis of Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the cyano group and the hydroxymethyl substituent. These innovations not only enhance the yield but also reduce the environmental footprint of the synthesis process.
One of the most promising applications of this compound lies in its potential as a pharmacophore in drug design. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role as a lead compound in various therapeutic areas. For example, studies have shown that derivatives of Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate exhibit potent anti-inflammatory and anticancer activities. These findings underscore its potential as a scaffold for developing novel pharmaceutical agents.
In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. Such advancements could pave the way for its use in flexible electronics and wearable devices.
The physical properties of Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for a wide range of chemical reactions and formulations. Moreover, its stability under various conditions ensures its reliability as an intermediate in large-scale manufacturing processes.
From an environmental perspective, understanding the degradation pathways of Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate is crucial for assessing its ecological impact. Recent studies have employed advanced spectroscopic techniques to investigate its biodegradation mechanisms under aerobic and anaerobic conditions. These studies have revealed that the compound undergoes rapid transformation under specific microbial communities, highlighting its potential for safe disposal in industrial settings.
In conclusion, Ethyl 2-chloro-4-cyano-3-(hydroxymethyl)benzoate (CAS No. 1805585-44-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.
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